N-[2-(5-bromo-1H-indol-1-yl)ethyl]-2-(7,8-dimethoxy-2-oxo-1,2-dihydro-3H-3-benzazepin-3-yl)acetamide is a synthetic compound with the molecular formula CHBrNO and a molecular weight of 498.4 g/mol. This compound features a complex structure that includes an indole moiety and a benzazepine derivative, which are known for their diverse biological activities. The presence of the bromine atom in the indole ring adds to its unique chemical properties, potentially influencing its biological interactions and pharmacological effects.
Compounds containing indole and benzazepine structures have shown a variety of biological activities, including:
The synthesis of N-[2-(5-bromo-1H-indol-1-yl)ethyl]-2-(7,8-dimethoxy-2-oxo-1,2-dihydro-3H-3-benzazepin-3-yl)acetamide typically involves several steps:
The applications of N-[2-(5-bromo-1H-indol-1-yl)ethyl]-2-(7,8-dimethoxy-2-oxo-1,2-dihydro-3H-3-benzazepin-3-yl)acetamide are primarily in research settings:
Research on interaction studies typically focuses on how this compound interacts with various biological targets:
Several compounds share structural features with N-[2-(5-bromo-1H-indol-1-yl)ethyl]-2-(7,8-dimethoxy-2-oxo-1,2-dihydro-3H-3-benzazepin-3-yl)acetamide:
| Compound Name | Structure Features | Unique Aspects |
|---|---|---|
| N-[2-(6-bromo-1H-indol-1-yl)ethyl]-2-(7,8-dimethoxy...) | Similar indole and benzazepine structures | Different bromination position |
| 5-Fluoro-MN-24 | Indole derivative with fluorine substitution | Fluorine substituent may alter activity significantly |
| Acemetacin | Indole-based anti-inflammatory agent | Different functional groups leading to distinct activity |